Cas no 52764-13-3 (2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)-)

2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)- structure
52764-13-3 structure
Product Name:2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)-
CAS No:52764-13-3
MF:C9H12N2O2
MW:180.203782081604
CID:377829
PubChem ID:104318
Update Time:2025-04-19

2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)-
    • 3-hydroxy-N-isopropylpyridine-2-carboxamide
    • 3-hydroxy-N-propan-2-ylpyridine-2-carboxamide
    • 3-hydroxy-N-(propan-2-yl)pyridine-2-carboxamide
    • C2N22K6NVD
    • 2-Pyridinecarboxamide, 3-hydroxy-N-(1-methylethyl)-
    • DTXSID40200749
    • 52764-13-3
    • EINECS 258-164-6
    • NS00057794
    • 3-Hydroxy-N-(1-methylethyl)-2-pyridinecarboxamide
    • Inchi: 1S/C9H12N2O2/c1-6(2)11-9(13)8-7(12)4-3-5-10-8/h3-6,12H,1-2H3,(H,11,13)
    • InChI Key: ANBXAMKBEVXLAL-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC=CN=1)O)NC(C)C

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • PSA: 62.22

2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)- Related Literature

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